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Compound of Interest

Compound Name: Fura Red

Cat. No.: B116846 Get Quote

Essential Safety and Handling Guide for Fura
Red
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling Fura Red. Adherence to these guidelines is vital for ensuring personal safety and

minimizing environmental contamination in laboratory settings. Fura Red is a fluorescent

calcium indicator dye, and while its hazards have not been thoroughly investigated, it is prudent

to handle it with the caution afforded to all laboratory chemicals.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the primary defense against exposure to Fura Red. The

following table summarizes the required PPE for various handling procedures.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions

Chemical safety

goggles with side

shields

Nitrile or butyl

rubber gloves

Lab coat or

chemical-

resistant apron

Recommended

to handle in a

chemical fume

hood to avoid

inhalation of

dust.

Handling

Solutions

Chemical safety

goggles with side

shields

Nitrile or butyl

rubber gloves
Lab coat

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Spill Cleanup

Chemical safety

goggles with side

shields

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator if spill

generates dust

or aerosols.

Waste Disposal

Chemical safety

goggles with side

shields

Nitrile or butyl

rubber gloves
Lab coat

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Safety Operating Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Fura Red, AM ester at -20°C and protect from light, especially when in solution.[1][2]

Stock solutions of Fura Red, AM in anhydrous DMSO should be stored in single-use aliquots

in tightly sealed vials at -20°C, desiccated, and protected from light; under these conditions,
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they are stable for up to three months.[3]

Preparation of Solutions:

All handling of solid Fura Red should be conducted in a certified chemical fume hood to

prevent inhalation.

Stock Solution (2 to 5 mM): Prepare by dissolving Fura Red, AM in high-quality, anhydrous

DMSO.[4] It is recommended to prepare and use the stock solution on the same day.[3]

Working Solution (2 to 20 µM): On the day of the experiment, thaw an aliquot of the stock

solution to room temperature.[4] Prepare the working solution in a buffer of your choice (e.g.,

Hanks and Hepes buffer).[4] For most cell lines, a final concentration of 4-5 μM is

recommended.[4]

The nonionic detergent Pluronic® F-127 (at a final in-well concentration of 0.02% to 0.04%)

can be used to increase the aqueous solubility of Fura Red, AM.[3][4]

If cells contain organic anion-transporters, probenecid (1-2.5 mM final in-well concentration)

may be added to the dye working solution to reduce leakage of the de-esterified indicator.[3]

Experimental Workflow:

Conduct all procedures involving Fura Red solutions in a well-ventilated area, preferably

within a chemical fume hood.

Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid

procedures outlined below.

Do not eat, drink, or smoke in the laboratory.[1]

Clearly label all solutions with the chemical name, concentration, preparation date, and

user’s initials.

Emergency Procedures
First Aid:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open.[1] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

Inhalation: Move the affected person to an area with fresh air. If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical attention.

Spill Response:

Evacuate the immediate area and alert colleagues and the laboratory supervisor.

Wearing the appropriate PPE (see table above), contain the spill using an inert absorbent

material such as vermiculite, sand, or earth.[5]

For liquid spills, create a dike around the spill with absorbent material to prevent it from

spreading.[6]

Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste.[7]

Decontaminate the spill area with a suitable cleaning agent, followed by a water rinse.

Place all contaminated cleaning materials into the hazardous waste container.

Disposal Plan
All Fura Red waste, including contaminated materials, must be treated as hazardous chemical

waste.

Waste Collection:
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Liquid Waste: Collect all solutions containing Fura Red in a designated, leak-proof, and

clearly labeled hazardous waste container.[8] Do not pour Fura Red solutions down the

drain.[8] The first rinse of any container that held Fura Red must also be collected as

hazardous waste.[9]

Solid Waste: Collect all contaminated solid waste, such as gloves, absorbent materials, and

weigh boats, in a separate, clearly labeled hazardous waste container.[10]

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "Fura Red".

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.[8] Keep containers securely closed.[8]

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[8]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Caption: Standard workflow for the safe handling of Fura Red in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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